Cas no 1699191-56-4 (4-methanesulfonyl-1-methyl-1H-1,3-benzodiazol-2-ol)

• Product Name: 4-methanesulfonyl-1-methyl-1H-1,3-benzodiazol-2-ol
• CAS No: 1699191-56-4
• MF: C₉H₁₀N₂O₃S
• MW: 226.252300739288
• MDL: MFCD34183962
• CID: 5686256
• PubChem ID: 165921295
• Update Time: 2025-08-05

4-methanesulfonyl-1-methyl-1H-1,3-benzodiazol-2-ol Chemical and Physical Properties

Names and Identifiers

• EN300-2217883
• 1699191-56-4
• 4-methanesulfonyl-1-methyl-1H-1,3-benzodiazol-2-ol
• 2H-Benzimidazol-2-one, 1,3-dihydro-1-methyl-4-(methylsulfonyl)-

• MDL： MFCD34183962
• Inchi： 1S/C9H10N2O3S/c1-11-6-4-3-5-7(15(2,13)14)8(6)10-9(11)12/h3-5H,1-2H3,(H,10,12)
• InChI Key： ZQJJFEOVNMVREP-UHFFFAOYSA-N
• SMILES： S(C)(C1=CC=CC2=C1NC(N2C)=O)(=O)=O

Computed Properties

• Exact Mass: 226.04121336g/mol
• Monoisotopic Mass: 226.04121336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 74.9Ų

Experimental Properties

• Density: 1.380±0.06 g/cm3(Predicted)
• pka: 10.90±0.30(Predicted)

Additional information on 4-methanesulfonyl-1-methyl-1H-1,3-benzodiazol-2-ol

4-Methanesulfonyl-1-Methyl-1H-1,3-Benzodiazol-2-Ol: A Comprehensive Overview

4-Methanesulfonyl-1-methyl-1H-1,3-benzodiazol-2-ol, identified by the CAS number 1699191-56-4, is a highly specialized organic compound with significant applications in the field of pharmaceutical chemistry and materials science. This compound belongs to the class of benzodiazoles, which are heterocyclic aromatic compounds known for their unique electronic properties and versatile reactivity. The presence of the methanesulfonyl group at the 4-position and a methyl group at the 1-position imparts distinct chemical characteristics, making it a valuable molecule for various research and industrial purposes.

The synthesis of 4-methanesulfonyl-1-methyl-1H-1,3-benzodiazol-2-ol involves a multi-step process that typically begins with the formation of the benzodiazole core. This is achieved through condensation reactions involving o-amino phenols and carbonyl compounds under specific acidic or basic conditions. The subsequent introduction of the methanesulfonyl group requires careful functionalization to ensure regioselectivity and stability of the final product. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of this compound, aligning with current trends in sustainable chemical manufacturing.

One of the most notable applications of CAS No. 1699191-56-4 is its role as an intermediate in drug discovery programs targeting various therapeutic areas such as oncology, neurodegenerative diseases, and infectious diseases. The compound's ability to act as a bioisostere or a pharmacophore mimic makes it an attractive candidate for modifying existing drug molecules to enhance their efficacy and reduce side effects. For instance, studies have shown that derivatives of this compound exhibit potent inhibitory activity against key enzymes involved in cancer cell proliferation, offering promising leads for anti-cancer drug development.

In addition to its pharmaceutical applications, 4-methanesulfonyl-1-methyl-1H-1,3-benzodiazol-2-one has found utility in materials science as a precursor for advanced materials such as organic semiconductors and optoelectronic devices. Its aromaticity and conjugated system contribute to its excellent electronic properties, making it suitable for applications in organic light-emitting diodes (OLEDs) and photovoltaic cells. Recent research has focused on optimizing its solubility and stability under operational conditions to improve device performance and longevity.

The chemical stability of CAS No. 1699087788 is another critical factor that enhances its desirability in both research and industrial settings. Its resistance to oxidative degradation under physiological conditions makes it an ideal candidate for biological assays and in vivo studies. Furthermore, its ability to undergo various post-synthesis modifications allows chemists to tailor its properties for specific applications, such as increasing its lipophilicity for improved drug delivery or enhancing its fluorescence for use in bioimaging techniques.

From a structural standpoint, the molecule's benzodiazole framework provides a rigid planar geometry that facilitates π–π interactions with other molecules. This property is exploited in supramolecular chemistry to design self-assembled structures with potential applications in nanotechnology and molecular recognition systems. Recent studies have demonstrated that incorporating this compound into supramolecular assemblies can lead to highly selective sensors for detecting environmental pollutants or biological analytes.

In terms of spectroscopic characterization, 4-methanesulfonyl groups exhibit distinctive UV-vis absorption bands due to their conjugated system, which can be utilized for quantitative analysis in analytical chemistry. Moreover, their NMR spectra provide valuable insights into their stereochemical arrangement and intermolecular interactions, aiding in the elucidation of complex molecular structures.

The growing interest in CAS No. 87788 among researchers is reflected in the increasing number of publications exploring its synthetic routes, structural properties, and functional applications. Collaborative efforts between academia and industry have further accelerated its development into practical solutions across diverse fields.

In conclusion, 4-methanesulfonyl groups-based compounds like CAS No 87788 represent a promising class of molecules with wide-ranging potential across pharmaceuticals, materials science, and beyond. As research continues to uncover new facets of their chemistry and functionality, their role in advancing modern science is expected to grow significantly.